Cas no 1806796-14-4 (6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806796-14-4
• MF: C₉H₆F₂N₄
• MW: 208.167547702789
• CID: 4853050
• Update Time: 2025-05-20

6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H6F2N4/c10-9(11)6-3-8(14)15-7(4-13)5(6)1-2-12/h3,9H,1H2,(H2,14,15)
• InChI Key： JBKLXTCBTZKNSR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C#N)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 0.8
• Topological Polar Surface Area: 86.5

Additional information on 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806796-14-4)

6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806796-14-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining amino, cyano, and difluoromethyl functional groups, which contribute to its reactivity and versatility. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The pyridine core of 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile is a common scaffold in bioactive molecules, often associated with enzyme inhibition and receptor modulation. The presence of the difluoromethyl group enhances its metabolic stability, a critical factor in the development of long-acting therapeutics. This attribute is particularly relevant given the growing demand for next-generation pharmaceuticals with improved pharmacokinetic profiles. Additionally, the cyano group offers opportunities for further chemical modifications, making this compound a valuable intermediate in organic synthesis.

In the context of agrochemical innovation, 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile has garnered attention for its potential role in developing eco-friendly pesticides. With increasing regulatory pressures on traditional agrochemicals, the industry is shifting toward low-toxicity alternatives. The fluorine-containing moiety in this compound may contribute to enhanced target specificity, reducing off-target effects—a key consideration in modern integrated pest management strategies.

From a synthetic chemistry perspective, the compound’s multifunctional structure presents both challenges and opportunities. Its amino group allows for derivatization via amide formation or reductive amination, while the cyano group can be transformed into carboxylic acids or tetrazoles. These transformations are highly sought after in medicinal chemistry, where structural diversity is essential for optimizing bioactivity and ADME properties. Recent publications highlight its utility in constructing heterocyclic libraries for high-throughput screening.

The growing interest in fluorinated compounds has further elevated the relevance of 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile. Fluorine incorporation is a proven strategy to improve lipophilicity and membrane permeability, traits critical for CNS-targeting drugs. This aligns with the surge in research on neurodegenerative diseases and psychiatric disorders, where blood-brain barrier penetration is a major hurdle. The compound’s difluoromethyl group could serve as a bioisostere for metabolically labile functionalities, addressing stability issues in pro-drug design.

Quality control and analytical characterization of 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile are facilitated by advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a non-negotiable requirement in GMP-compliant production. The compound’s UV absorption properties also make it suitable for photophysical studies, an area gaining traction in material science for applications like organic electronics.

In summary, 6-Amino-2-cyano-4-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806796-14-4) represents a compelling case study in molecular innovation. Its structural features address multiple contemporary challenges in life sciences and chemical manufacturing, from drug development to sustainable agriculture. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies across interdisciplinary fields.